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Compound of Interest

Compound Name: Finalgon ointment

Cat. No.: B1205954 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on improving the skin adherence of topical formulations like

Finalgon for extended experimental studies.

Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in maintaining the adhesion of semi-solid formulations like

Finalgon on the skin for prolonged studies?

A1: The primary challenges include the natural shedding of skin cells (desquamation),

perspiration, sebum production, and mechanical friction from clothing or movement. These

factors can lead to the gradual erosion and detachment of the formulation, compromising the

continuous delivery of the active ingredient. For formulations like ointments, which can be

greasy, maintaining a stable and long-lasting film on the skin surface is particularly challenging.

[1][2]

Q2: What are established methods to improve the skin adhesion of ointments and creams?

A2: Several methods can be employed to enhance skin adhesion:

Incorporation of Bioadhesive Polymers: Adding polymers with bioadhesive properties to the

formulation can significantly increase its residence time on the skin.[3][4] These polymers

interact with the skin surface through various mechanisms, including covalent bonding,

hydrogen bonding, and van der Waals forces.[5]
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Use of Film-Forming Systems (FFS): These are formulations that, upon application to the

skin, form a thin, flexible, and often imperceptible film.[1][6] This film acts as a reservoir for

the active ingredient and provides excellent adhesion and resistance to rub-off.[1]

Skin Surface Preparation: Properly preparing the skin before application can improve

adhesion. This includes cleaning the area to remove oils and debris and ensuring the skin is

dry.[7] For some applications, deoiling the skin with a substance like acetone has been

shown to improve the "stickiness" of the skin.[8]

Occlusion: Applying an occlusive dressing over the formulation can protect it from

mechanical removal and enhance hydration of the stratum corneum, which may improve

adhesion and permeation.[9]

Q3: Are there specific excipients or polymers known to enhance bioadhesion?

A3: Yes, a variety of natural and synthetic polymers are known for their bioadhesive properties.

These include:

Natural Polymers: Chitosan, hyaluronic acid, gelatin, pectin, and sodium alginate are

biocompatible and biodegradable options.[10][11] Chitosan, in particular, shows excellent

skin retention due to its cationic nature interacting with the anionic skin surface.[10]

Synthetic Polymers: Polyacrylic acid (e.g., Carbopol), poly(lactic-co-glycolic acid) (PLGA),

polyvinyl alcohol (PVA), and hydroxypropyl methylcellulose (HPMC) are widely used

synthetic bioadhesives.[3][10] Polyacrylic acid resins have demonstrated significantly

improved adhesive properties.[12]

Q4: How can the adhesiveness of a topical formulation be assessed in a laboratory setting?

A4: Several in vitro methods are commonly used to quantify the adhesion of topical

formulations:

Peel Adhesion Test: This test measures the force required to peel the formulation from a

substrate (often simulated or excised skin) at a controlled rate and angle (typically 90 or 180

degrees).[13][14]
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Tack Adhesion Test: This measures the initial "stickiness" of the formulation by determining

the force needed to separate a probe from the formulation immediately after application.[13]

[14]

Shear Adhesion Test (Creep Test): This assesses the formulation's ability to resist shear

forces. A weight is attached to the formulation applied on a vertical surface, and the time

taken for it to detach is measured.[13][14]

Texture Analysis: A texture analyzer can be used to measure parameters like detachment

force and work of adhesion from a biological substrate.[15]

Q5: What are the regulatory considerations when modifying a formulation for better adhesion?

A5: When modifying a formulation, it is crucial to consider the biocompatibility and potential

irritancy of any new excipients. The modified formulation will likely require additional safety and

efficacy testing to ensure it does not adversely affect the skin barrier or the overall toxicological

profile of the product. For medical-grade products, adherence to ISO standards for

biocompatibility testing (e.g., ISO 10993 series) is essential.[13] Any changes to the formulation

would need to be documented and justified in regulatory submissions.
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Problem Potential Cause(s) Recommended Solution(s)

Formulation wears off too

quickly

Inadequate bioadhesive

properties; High friction at the

application site; Excessive

sebum production or

perspiration.

Incorporate a bioadhesive

polymer (e.g., Carbopol,

chitosan) into the formulation.

[3][10] Consider a film-forming

system for better substantivity.

[1] Advise subjects to avoid

activities that cause excessive

sweating immediately after

application. Use an occlusive

dressing to protect the

application site.

Inconsistent adhesion between

subjects

Variations in skin type (oily,

dry); Differences in skin

preparation; Inconsistent

application technique.

Standardize the skin

preparation protocol, including

cleaning and drying the

application site.[7] Provide

clear and standardized

instructions for the application

of the formulation. Stratify

subjects based on skin type if

significant variations are

observed.

Skin irritation or sensitization

with new formulation

The added bioadhesive

polymer or excipient is an

irritant or allergen.

Conduct biocompatibility and

skin irritation studies for the

new formulation. Select

polymers with a well-

established safety profile, such

as hyaluronic acid or gelatin.

[10] Reduce the concentration

of the adhesive-enhancing

agent.

Difficulty in removing the

formulation after the study

The adhesive strength of the

formulation is too high.

Use a gentle medical adhesive

remover.[7] Optimize the

concentration of the

bioadhesive polymer to
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achieve a balance between

adhesion and ease of removal.

Instruct subjects on proper

removal techniques, such as

using an oil-based cleanser.

Quantitative Data: Comparison of Common
Bioadhesive Polymers
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Polymer Type
Key Characteristics

for Adhesion

Common

Concentration

Range in Topical

Formulations (%)

Polyacrylic Acid

(Carbopol)
Synthetic

Anionic polymer with

excellent

mucoadhesive and

bioadhesive

properties due to

hydrogen bonding.[3]

[12]

0.5 - 2.0

Chitosan Natural

Cationic

polysaccharide that

interacts with anionic

skin components,

providing strong

adhesion.[4][10] Also

has antimicrobial

properties.

0.5 - 3.0

Hyaluronic Acid Natural

Anionic biopolymer

with high water

retention capacity,

promoting adhesion

through hydration and

biological interactions.

[10]

0.1 - 2.0

Hydroxypropyl

Methylcellulose

(HPMC)

Synthetic

Non-ionic cellulose

ether that forms a

strong, flexible film

with good adhesive

properties.[3]

1.0 - 5.0

Pectin Natural Anionic

polysaccharide with

good bioadhesive

properties, often used

1.0 - 5.0
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in wound dressings.

[11]

Polyvinyl Alcohol

(PVA)
Synthetic

Water-soluble polymer

that forms a film with

good adhesive and

cohesive strength.[3]

2.0 - 10.0

Experimental Protocols
Protocol 1: In Vitro Peel Adhesion Test
Objective: To quantify the force required to remove a topical formulation from a skin-mimicking

substrate.

Materials:

Tensile tester or texture analyzer with a peel test fixture.

Substrate: Porcine skin, synthetic skin substitute (e.g., Strat-M®), or a relevant polymer film.

Test formulation and a control formulation.

Applicator with a defined thickness (e.g., a film applicator).

Timer.

Scissors or a cutting tool.

Methodology:

Substrate Preparation: Cut the substrate into uniform strips (e.g., 25 mm x 150 mm).

Equilibrate the substrate at a controlled temperature and humidity for at least 24 hours

before testing.

Formulation Application: Apply a uniform layer of the test formulation onto the substrate

using the applicator to ensure a consistent thickness (e.g., 200 µm).
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Dwell Time: Allow the formulation to remain on the substrate for a predetermined "dwell time"

to simulate the application period.[13]

Peel Test:

Secure the end of the substrate strip in the lower jaw of the tensile tester.

Attach the free end of the formulation film (if a film-former) or a backing tape applied to the

formulation to the upper jaw.

Initiate the test, peeling the formulation from the substrate at a constant speed (e.g., 300

mm/min) and at a specified angle (typically 90° or 180°).[13]

Data Collection: Record the force required to peel the formulation along the length of the

substrate.

Analysis: Calculate the average peel force over a defined area of the peel curve. The result

is typically expressed in Newtons per meter (N/m) or grams per inch (g/in).

Protocol 2: In Vitro Tack Adhesion Test
Objective: To measure the initial adhesive force or "tack" of a topical formulation.

Materials:

Texture analyzer with a cylindrical or spherical probe.

Substrate holder.

Test formulation.

Micropipette or syringe for precise application.

Methodology:

Sample Preparation: Apply a standardized amount of the formulation onto the substrate

holder.

Tack Test:
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Lower the probe at a constant speed until it makes contact with the formulation.

Apply a defined compressive force for a short, standardized contact time (e.g., 1 second).

Withdraw the probe at a constant speed.

Data Collection: Record the maximum force required to separate the probe from the

formulation. This is the "tack force."

Analysis: Compare the tack force of different formulations. A higher tack force indicates

greater initial adhesion.
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Caption: Workflow for assessing topical formulation adhesion.
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Caption: Interfacial forces in bioadhesion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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